Cas no 663172-80-3 (tert-Butyl 6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate)

• Product Name: tert-Butyl 6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate
• CAS No: 663172-80-3
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD12911861
• CID: 1090031
• PubChem ID: 21893139
• Update Time: 2025-11-02

tert-Butyl 6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate
• LogP
• 3-Azabicyclo[3.2.0]heptane-3-carboxylic acid, 6-oxo-, 1,1-dimethylethyl ester
• 3-Boc-6-oxo-3-azabicyclo[3.2.0]heptane
• cis-tert-Butyl 6-oxo-3-azabicyclo-[3.2.0]heptane-3-carboxylate
• tert-butyl 6-oxo-3-aza-bicyclo[3.2.0]heptane-3-carboxylate
• A867489
• 663172-80-3
• tert-butyl 6-oxo-3-aza-bicyclo[3.2.0]heptane-3-carboxylate
• MFCD12911861
• 1251004-19-9
• CS-0047663
• cis-3-Boc-6-oxo-3-azabicyclo[3.2.0]heptane
• tert-Butyl6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate
• F8887-4171
• PB15101
• AS-30216
• SY344001
• (1S,5R)-3-Boc-3-azabicyclo[3.2.0]heptan-6-one
• rac-tert-Butyl (1R,5S)-6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate
• EN300-300210
• CIS-6-OXO-3-AZA-BICYCLO[3.2.0]HEPTANE-3-CARBOXYLIC ACID TERT-BUTYL ESTER
• AKOS015900163
• SY036623
• DTXSID60619556
• 6-Oxo-3-azabicyclo[3.2.0]heptane-3-carboxylic acid 1,1-dimethylethyl ester
• SCHEMBL5940329
• BAC00419
• 3-Boc-3-azabicyclo[3.2.0]heptan-6-one
• MFCD29925250

• MDL： MFCD12911861
• Inchi： 1S/C11H17NO3/c1-11(2,3)15-10(14)12-5-7-4-9(13)8(7)6-12/h7-8H,4-6H2,1-3H3
• InChI Key： SSFIFLZYPGAHGB-UHFFFAOYSA-N
• SMILES： O=C1CC2CN(C(=O)OC(C)(C)C)CC21

Computed Properties

• Exact Mass: 211.12091
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 308.2±25.0 °C at 760 mmHg
• Flash Point: 140.2±23.2 °C
• PSA: 46.61
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-Butyl 6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-Butyl 6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate

Comprehensive Guide to tert-Butyl 6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate (CAS No. 663172-80-3)

tert-Butyl 6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate (CAS No. 663172-80-3) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This bicyclic structure, featuring a 3-azabicyclo[3.2.0]heptane core, is of significant interest due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules. Researchers and industry professionals frequently search for this compound due to its unique steric and electronic properties, which make it a valuable intermediate in medicinal chemistry.

The compound’s tert-butyl ester group enhances its stability and solubility, making it suitable for various synthetic transformations. Its 6-oxo functionality provides a reactive site for further derivatization, enabling the creation of diverse molecular architectures. Given the rising demand for novel scaffolds in drug development, tert-Butyl 6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate has garnered attention in academic and industrial labs alike. Its CAS number, 663172-80-3, is often used as a key identifier in chemical databases and procurement platforms.

One of the most searched questions related to this compound is: "What are the synthetic applications of tert-Butyl 6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate?" The answer lies in its versatility as a building block for heterocyclic compounds, which are prevalent in many FDA-approved drugs. Additionally, its bicyclic framework is structurally similar to several natural products, making it a candidate for biomimetic synthesis. Researchers also explore its potential in asymmetric catalysis and chiral auxiliary applications, aligning with the growing trend toward sustainable and enantioselective synthesis.

Another trending topic in the chemical community is the use of AI-driven drug discovery. Computational chemists frequently employ tert-Butyl 6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate as a test case for virtual screening and molecular docking studies. Its well-defined 3D conformation and moderate complexity make it an ideal candidate for algorithm validation. This aligns with the increasing integration of machine learning in chemical research, where compounds like this serve as benchmarks for predictive modeling.

From a commercial perspective, the demand for tert-Butyl 6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate is driven by its role in high-value pharmaceutical intermediates. Suppliers and contract research organizations (CROs) often list this compound under keywords such as "bicyclic lactam derivatives" and "pharma-grade carboxylate esters." Its synthesis typically involves multi-step organic reactions, including cyclization and esterification, which are areas of active research for process optimization.

In summary, tert-Butyl 6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate (CAS No. 663172-80-3) is a compound of broad relevance in modern chemistry. Its structural features, synthetic utility, and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and industrial applications. For researchers seeking reliable data on this molecule, its CAS registry number remains the most authoritative reference.